Cas no 1886967-00-5 (3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride)

• Product Name: 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride
• CAS No: 1886967-00-5
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 5738049
• PubChem ID: 138112566
• Update Time: 2026-03-11

3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• P20014
• 3-propan-2-ylbicyclo[1.1.1]pentan-1-amine;hydrochloride
• EN300-37374121
• 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride
• PB41613
• MFCD31925005
• 3-Isopropylbicyclo[1.1.1]pentan-1-amine HCl
• 3-(propan-2-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride
• PS-15584
• SY321207
• CS-0309402
• EN300-22866674
• 1886967-00-5
• 3-Isopropylbicyclo[1.1.1]pentan-1-aminehydrochloride
• SCHEMBL25371732

• Inchi： 1S/C8H15N.ClH/c1-6(2)7-3-8(9,4-7)5-7;/h6H,3-5,9H2,1-2H3;1H
• InChI Key： NEAKIEVMLDPIOT-UHFFFAOYSA-N
• SMILES： Cl.NC12CC(C(C)C)(C1)C2

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride

3-Isopropylbicyclo[1.1.1]pentan-1-amine Hydrochloride (CAS No. 1886967-00-5): A Comprehensive Overview

3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 1886967-00-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and isopropyl substituent, exhibits a range of interesting properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride is particularly noteworthy due to its bicyclo[1.1.1]pentane core, which is a highly strained and rigid framework. This structural rigidity can impart unique conformational properties to the molecule, potentially enhancing its binding affinity and selectivity for specific biological targets. The presence of the isopropyl group further modulates the compound's lipophilicity and overall pharmacokinetic profile.

Recent studies have explored the potential of 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride in various therapeutic areas, including neurodegenerative diseases, pain management, and psychiatric disorders. One notable application is its use as a potential modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery due to their involvement in numerous physiological processes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the interaction of 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride with serotonin receptors, specifically 5-HT_2A. The results showed that this compound exhibited high affinity and selectivity for the 5-HT_2A receptor, suggesting its potential as a lead compound for developing new treatments for conditions such as schizophrenia and depression.

Beyond its receptor interactions, 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride has also been evaluated for its effects on ion channels and transporters. A study in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound could modulate sodium channels, which are implicated in pain signaling pathways. This finding opens up possibilities for its use in developing novel analgesics with improved efficacy and reduced side effects.

The pharmacokinetic properties of 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride have also been extensively studied to ensure its suitability for clinical development. In vitro and in vivo assays have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further preclinical and clinical evaluation.

Safety assessments are a critical component of drug development, and preliminary toxicological studies on 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride have indicated low toxicity at therapeutic doses. These findings are encouraging and support the continued investigation of this compound as a potential therapeutic agent.

In conclusion, 3-Isopropylbicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 1886967-00-5) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for contributing to the development of innovative treatments for a range of medical conditions.